Cas no 1797727-87-7 (N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide)

• Product Name: N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide
• CAS No: 1797727-87-7
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 5372373
• Update Time: 2025-08-05

N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C21H20FN3O2S/c22-17-6-1-2-7-18(17)24-21-25-19(13-28-21)15-4-3-5-16(12-15)23-20(26)14-8-10-27-11-9-14/h1-7,12-14H,8-11H2,(H,23,26)(H,24,25)
• InChI Key： SIEBIYCYEUGLDT-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NC2=CC=CC(C3=CSC(NC4=CC=CC=C4F)=N3)=C2)=O)C1

Experimental Properties

• Density: 1.350±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide

N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide (CAS No. 1797727-87-7): A Comprehensive Overview

N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide (CAS No. 1797727-87-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide for brevity, belongs to the class of thiazole derivatives and is characterized by its unique structural features and biological activities.

The chemical structure of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide includes a thiazole ring, a tetrahydro-2H-pyran ring, and a fluorinated phenyl group. These structural elements contribute to its diverse biological properties, making it a promising candidate for various pharmaceutical applications. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases.

In the context of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide, one of the most notable areas of research is its role as an inhibitor of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. A study published in the Journal of Medicinal Chemistry demonstrated that N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide exhibits potent inhibitory activity against specific kinases, suggesting its potential as a targeted therapy for these conditions.

Another significant area of research involves the anti-inflammatory properties of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a valuable candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide have also been extensively studied. Research has indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. These properties enhance its bioavailability and reduce the risk of adverse effects, making it an attractive option for drug development.

In addition to its therapeutic potential, N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide has been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific targets can be leveraged to develop imaging agents that can help in the early detection and monitoring of diseases. This dual functionality—therapeutic and diagnostic—further underscores its versatility and value in medical research.

The synthesis of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide involves several steps, including the formation of the thiazole ring, the introduction of the fluorinated phenyl group, and the coupling with the tetrahydro-2H-pyran ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization and clinical application.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[3-[2-[(2-Fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-[3-[2-[(2-fluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-2H-pyran-4-carboxamide (CAS No. 1797727-87-7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and broad spectrum of applications make it a valuable asset in the ongoing efforts to develop new treatments for various diseases. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical science.